Cas no 107027-60-1 (Quinoline, 2-(4-methoxyphenyl)-8-methyl-)

Quinoline, 2-(4-methoxyphenyl)-8-methyl- structure
107027-60-1 structure
Product Name:Quinoline, 2-(4-methoxyphenyl)-8-methyl-
CAS No:107027-60-1
MF:C17H15NO
MW:249.307104349136
CID:1185316
PubChem ID:459604
Update Time:2025-04-20

Quinoline, 2-(4-methoxyphenyl)-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2-(4-methoxyphenyl)-8-methyl-
    • 2-(4-methoxyphenyl)-8-methyl-quinoline
    • 107027-60-1
    • quinoline,2-(4-methoxyphenyl)-8-methyl-
    • 2-(p-Methoxyphenyl)-8-methylquinoline
    • Inchi: 1S/C17H15NO/c1-12-4-3-5-14-8-11-16(18-17(12)14)13-6-9-15(19-2)10-7-13/h3-11H,1-2H3
    • InChI Key: ROHVLUAIQKOCGV-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1=CC=C2C=CC=C(C)C2=N1

Computed Properties

  • Exact Mass: 249.11545
  • Monoisotopic Mass: 249.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12
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